Cas no 931-54-4 (Isocyanobenzene)

Isocyanobenzene structure

Product Name:Isocyanobenzene

CAS No:931-54-4

MF:C₇H₅N

MW:103.121301412582

MDL:MFCD05148520

CID:806205

PubChem ID:13606

Update Time:2025-09-21

Isocyanobenzene Chemical and Physical Properties

Names and Identifiers

- Benzene, isocyano-
- 1-ISOCYANOBENZENE
- ISOCYANOBENZENE
- Benzene,isocyano
- C6H5-NC
- Phenyl isocyanide
- Benzoisonitrile
- Phenyl isonitrile
- Isocyanobenzene (ACI)
- Phenyl isocyanide (6CI, 7CI, 8CI)
- MFCD05148520
- Q27110030
- NS00042673
- AKOS002433953
- DTXSID50239267
- SY243548
- SCHEMBL244994
- Isocyanobenzene, AldrichCPR
- isocyano-benzene
- 931-54-4
- GEO-03710
- CHEBI:29367
- DS3UDW47UG
- Phenylisocyanide
- AB1473
- PHENYL ISOCYANIDE (1-ISOCYANOBENZENE)
- InChI=1/C7H5N/c1-8-7-5-3-2-4-6-7/h2-6
- EINECS 213-239-2
- DB-008764
- Isocyanobenzene
- MDL： MFCD05148520
- Inchi： 1S/C7H5N/c1-8-7-5-3-2-4-6-7/h2-6H
- InChI Key： RCIBIGQXGCBBCT-UHFFFAOYSA-N
- SMILES： [C-]#[N+]C1C=CC=CC=1

Computed Properties

Exact Mass: 103.04200
Monoisotopic Mass: 103.042199
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 103
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 4.4

Experimental Properties

Density: 1.0248 (rough estimate)
Boiling Point: 183.35°C (rough estimate)
Flash Point: °C
Refractive Index: 1.6760 (estimate)
PSA: 0.00000
LogP: 1.46810

Isocyanobenzene Security Information

Hazard Category Code： 20/21/22
Safety Instruction： S26; S36/37/39
Risk Phrases：R20/21/22

Isocyanobenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-FH869-50mg	Isocyanobenzene	931-54-4	97%	50mg	422.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-FH869-200mg	Isocyanobenzene	931-54-4	97%	200mg	1056.0CNY	2021-07-14
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY243548-0.25g	Isocyanobenzene	931-54-4	>95%	0.25g	¥1290.00	2025-04-11
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY243548-1g	Isocyanobenzene	931-54-4	>95%	1g	¥3534.00	2025-04-11
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY243548-5g	Isocyanobenzene	931-54-4	>95%	5g	¥13472.00	2025-04-11
TRC	I809010-250mg	Isocyanobenzene	931-54-4		250mg	$ 121.00	2023-04-15
TRC	I809010-1g	Isocyanobenzene	931-54-4		1g	$ 148.00	2023-09-07
TRC	I809010-2.5g	Isocyanobenzene	931-54-4		2.5g	$ 339.00	2023-09-07
TRC	I809010-5g	Isocyanobenzene	931-54-4		5g	$ 667.00	2023-09-07
eNovation Chemicals LLC	Y1197859-0.25g	Isocyanobenzene	931-54-4	95%	0.25g	$215	2023-08-31

Isocyanobenzene Production Method

Production Method 1

103-70-8

931-54-4

Reaction Conditions

1.1 Reagents: Triethylamine , Phosphorus oxychloride Solvents: Dichloromethane ; 30 min, 0 °C; 1 h, rt; 0 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water

Reference

: Selective Gold-Catalyzed Synthesis of Cyanamides and 1-Substituted 1H-Tetrazol-5-Amines from Isocyanides

Skoch, Karel; Cisarova, Ivana; Stepnicka, Petr, Chemistry - A European Journal, 2018, 24(52), 13788-13791

Production Method 2

103-72-0

931-54-4

Reaction Conditions

1.1 Reagents: Samarium iodide (SmI2) Solvents: Tetrahydrofuran , Hexamethylphosphoramide

Reference

: Reductions with samarium(II) iodide

Molander, Gary A., Organic Reactions (Hoboken, 1994, 46,

Production Method 3

103-72-0

931-54-4

Reaction Conditions

1.1 Reagents: Samarium iodide (SmI2) Solvents: Tetrahydrofuran , Hexamethylphosphoramide

Reference

: Reactions of RNCO and RNCS promoted by SmI2

Liu, Yunshan; Bei, Meizhi, Youji Huaxue, 1994, 14(1), 34-8

Production Method 4

103-72-0

931-54-4

Reaction Conditions

1.1 Reagents: Samarium iodide (SmI2) Solvents: Tetrahydrofuran , Hexamethylphosphoramide

Reference

: Preparation of isonitriles from isothiocyanates

, Japan, , ,

Production Method 5

103-72-0

931-54-4

Reaction Conditions

1.1 Reagents: Samarium iodide (SmI2) Solvents: Tetrahydrofuran , Hexamethylphosphoramide

Reference

: Samarium diiodide promoted coupling reaction of isocyanates to oxamides

Liu, Yunshan; Bei, Meizhi; Zhou, Zhihua; Takaki, Ken; Fujiwara, Yuzo, Chemistry Letters, 1992, (7), 1143-4

Production Method 6

931-54-4

Reaction Conditions

1.1 0 °C; overnight, 0 °C → reflux
1.2 Reagents: Triethylamine , Phosphorus oxychloride Solvents: Dichloromethane ; 20 min, rt; 1 h, 0 °C; 2 h, rt

Reference

: Highly Stereoselective Ugi/Pictet-Spengler Sequence

Zhang, Bidong; Kurpiewska, Katarzyna; Doemling, Alexander, Journal of Organic Chemistry, 2022, 87(11), 7085-7096

Production Method 7

103-70-8

931-54-4

Reaction Conditions

1.1 Reagents: Triethylamine , Phosphorus oxychloride Solvents: Tetrahydrofuran ; 1 h, 0 °C
1.2 Reagents: Sodium carbonate Solvents: Water ; 0 °C

Reference

: Preparation of imidazo[1,2-a]pyrazine and imidazo[1,2-a]pyridine based tyrosyl-DNA phosphodiesterase 1 (TPD1) inhibitors

, World Intellectual Property Organization, , ,

Production Method 8

931-54-4

Reaction Conditions

1.1 Reagents: Acetic anhydride ; 2 h, 55 °C
1.2 0 °C; 2 h, 25 °C
1.3 Reagents: Triethylamine , Phosphorus oxychloride Solvents: Tetrahydrofuran ; 0 °C; 2 h, 0 °C
1.4 Reagents: Water ; 0 °C

Reference

: Synthesis of Imides, Imidates, Amidines, and Amides by Intercepting the Aryne-Isocyanide Adduct with Weak Nucleophiles

Ghorai, Sourav; Lee, Daesung, Organic Letters, 2019, 21(18), 7390-7393

Production Method 9

103-70-8

931-54-4

Reaction Conditions

1.1 Reagents: Diisopropylethylamine , Phosphorus oxychloride Solvents: Toluene ; 6 min, rt
1.2 Solvents: Water ; 0.6 min, rt

Reference

: Odorless isocyanide chemistry: An integrated microfluidic system for a multistep reaction sequence

Sharma, Siddharth; Maurya, Ram Awatar; Min, Kyoung-Ik; Jeong, Guan-Young; Kim, Dong-Pyo, Angewandte Chemie, 2013, 52(29), 7564-7568

Production Method 10

931-54-4

Reaction Conditions

1.1 Reagents: Triphenylphosphine

Reference

: Isonitriles

, Germany, , ,

Production Method 11

103-70-8

931-54-4

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: 1,3-Benzenedisulfonyl dichloride Solvents: Dichloromethane ; 3 h, 110 °C
1.2 Reagents: Water ; cooled

Reference

: A general simple methodology for synthesis of isonitriles using benzene-1,3-disulfonyl dichloride

Ghorbani-Vaghei, Ramin; Amiri, Mostafa; Veisi, Hojat, Letters in Organic Chemistry, 2013, 10(1), 37-41

Production Method 12

931-54-4

Reaction Conditions

1.1 Reagents: Lithium perchlorate Solvents: Dimethylformamide

Reference

: Electrochemical generation of alkyl and aryl isocyanides

Guirado, Antonio; Zapata, Andres; Gomez, Jesus L.; Trabalon, Luis; Galvez, Jesus, Tetrahedron, 1999, 55(31), 9631-9640

Production Method 13

103-70-8

931-54-4

Reaction Conditions

1.1 Reagents: Ethanaminium, N,N-diethyl-N-[[(methoxycarbonyl)amino]sulfonyl]-, inner salt Solvents: Dichloromethane

Reference

: Dehydration of formamides using the Burgess reagent: a new route to isocyanides

Creedon, Siobhan M.; Crowley, H. Kevin; McCarthy, Daniel G., Journal of the Chemical Society, 1998, (6), 1015-1018

Production Method 14

931-54-4

Reaction Conditions

1.1 Reagents: Lithium perchlorate Solvents: Dimethylformamide

Reference

: Electrochemical reduction of carbonimidoyl dichlorides. A new method for the preparation of isocyanides

Guirado, Antonio; Zapata, Andres; Fenor, Manuel, Tetrahedron Letters, 1992, 33(33), 4779-82

Production Method 15

103-70-8

931-54-4

Reaction Conditions

1.1 Reagents: Cyanuric chloride , Triethylamine Solvents: Ethanol , Dichloromethane ; 0 °C; 3 min, 50 °C; 100 °C → rt; 1 min, rt

Reference

: Microwave-assisted synthesis of isonitriles: a general simple methodology

Porcheddu, Andrea; Giacomelli, Giampaolo; Salaris, Margherita, Journal of Organic Chemistry, 2005, 70(6), 2361-2363

Production Method 16

103-70-8

931-54-4

Reaction Conditions

1.1 Reagents: Triethylamine , Phosphorus oxychloride Solvents: Chloroform ; 20 min, 100 psi, 25 °C

Reference

: Isocyanide chemistry enabled by continuous flow technology

Cerra, Bruno; Blondeau, Cecile; Cannalire, Rolando; Giustignano, Mariateresa; Shandiz, Shiva Tali; et al, ChemRxiv, 2022, 1, 1-5

Production Method 17

103-72-0

931-54-4

Reaction Conditions

1.1 Reagents: Samarium iodide (SmI2) Solvents: Tetrahydrofuran , Hexamethylphosphoramide

Reference

: Reduction of heterocumulenes promoted by low-valent lanthanoids

Makioka, Yoshikazu; Liu, Yunshan; Bei, Beizhi; Zhou, Zhihua; Shindo, Takaaki; et al, Nippon Kagaku Kaishi, 1993, (5), 475-81

Production Method 18

931-54-4

Reaction Conditions

1.1 Reagents: Acetic anhydride ; 2 h, 55 °C; 55 °C → 0 °C
1.2 0 °C; 2 h, 25 °C
1.3 Reagents: Triethylamine , Phosphorus oxychloride Solvents: Tetrahydrofuran ; 0 °C; 0 °C; 2 h, 0 °C
1.4 Reagents: Water

Reference

: Silver-Catalyzed Selective Multicomponent Coupling Reactions of Arynes with Nitriles and Isonitriles

Ghorai, Sourav; Lin, Yongjia; Xia, Yuanzhi ; Wink, Donald J. ; Lee, Daesung, Organic Letters, 2020, 22(2), 642-647

Production Method 19

103-70-8

931-54-4

Reaction Conditions

1.1 Reagents: Triethylamine , Phosphorus oxychloride Solvents: Tetrahydrofuran ; < 0 °C; < 0 °C; 3 h, < 0 °C; 1 h, < 0 °C → rt

Reference

: 4-Phenoxyquinoline-triazole-amide compounds as c-Met kinase inhibitors and their preparation, pharmaceutical compositions and use in the treatment of cancer

, China, , ,

Production Method 20

103-70-8

931-54-4

Reaction Conditions

1.1 Reagents: Triethylamine , Phosphorus oxychloride Solvents: Dichloromethane ; 0 °C; 1 h, 0 °C
1.2 Reagents: Sodium carbonate Solvents: Water ; 1 h, rt

Reference

: Palladium-catalyzed direct coupling of 2-vinylanilines and isocyanides: an efficient synthesis of 2-aminoquinolines

Wang, Lijie; Ferguson, Jamie; Zeng, Fanlong, Organic & Biomolecular Chemistry, 2015, 13(47), 11486-11491

Isocyanobenzene Raw materials

Isocyanobenzene Preparation Products

Isocyanobenzene (931-54-4)

Isocyanobenzene Related Literature

1. Enantiomeric two-fold interpenetrated 3D zinc(ii) coordination networks as a catalytic platform: significant difference between water within the cage and trace water in transesterification†

Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
2. Excess electrons in lithium–ethylamine solutions—density, electrical conductivity and EPR studies

Phys. Chem. Chem. Phys., 1999,1, 3561-3565
3. Dissolved oxygen sensor based on fluorescence quenching of oxygen-sensitive ruthenium complexes immobilized in sol–gel-derived porous silica coatings

Analyst, 1996,121, 785-788
4. Excited state potential energy surfaces and their interactions in FeIVO active sites

Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
5. Fe(ii)-Assisted one-pot synthesis of ultra-small core–shell Au–Pt nanoparticles as superior catalysts towards the HER and ORR†

Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466

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